Cas no 2941-17-5 (Propanoyl chloride,3-bromo-2,2-dimethyl-)

3-Bromo-2,2-dimethylpropanoyl chloride is a halogenated acyl chloride derivative characterized by its reactive carbonyl and bromine functional groups. The compound's structure, featuring a tertiary carbon and an electron-withdrawing bromine substituent, enhances its utility in nucleophilic acyl substitution reactions, particularly in the synthesis of esters, amides, and other carbonyl-containing intermediates. The steric hindrance from the dimethyl groups may influence selectivity in certain transformations. Its reactivity makes it valuable in fine chemical and pharmaceutical applications where precise functionalization is required. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential corrosivity.

Propanoyl chloride,3-bromo-2,2-dimethyl- structure

2941-17-5 structure

Product Name:Propanoyl chloride,3-bromo-2,2-dimethyl-

CAS No:2941-17-5

MF:C₅H₈BrClO

MW:199.473420143127

CID:259800

PubChem ID:271933

Update Time:2025-05-27

Propanoyl chloride,3-bromo-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Propanoyl chloride,3-bromo-2,2-dimethyl-
- 3-bromo-2,2-dimethylpropanoyl chloride
- 3-bromo-2,2-dimethylpropanoic acid chloride
- 3-bromo-2,2-dimethylpropionyl chloride
- 3-bromo-2,2-dimethyl-propionyl chloride
- AC1Q27JV
- AG-K-67861
- AR-1F2193
- bromo-pivaloyl chloride
- Brom-pivaloylchlorid
- CTK4G3237
- NSC115938
- SCHEMBL3714708
- DTXSID10297429
- 2941-17-5
- NSC-115938
- Inchi： 1S/C5H8BrClO/c1-5(2,3-6)4(7)8/h3H2,1-2H3
- InChI Key： DYSKAZARRBXDNT-UHFFFAOYSA-N
- SMILES： BrCC(C(=O)Cl)(C)C

Computed Properties

Exact Mass: 197.94474
Monoisotopic Mass: 197.94471g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07
LogP: 2.17290

Propanoyl chloride,3-bromo-2,2-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1264720-250mg	3-Bromo-2,2-dimethylpropanoyl chloride	2941-17-5	97%	250mg	$415	2024-06-05
eNovation Chemicals LLC	Y1264720-1g	3-Bromo-2,2-dimethylpropanoyl chloride	2941-17-5	97%	1g	$525	2024-06-05
eNovation Chemicals LLC	Y1264720-5g	3-Bromo-2,2-dimethylpropanoyl chloride	2941-17-5	97%	5g	$1465	2024-06-05
eNovation Chemicals LLC	Y1264720-25g	3-Bromo-2,2-dimethylpropanoyl chloride	2941-17-5	97%	25g	$4105	2024-06-05
A2B Chem LLC	AX95882-250mg	3-Bromo-2,2-dimethylpropanoyl chloride	2941-17-5	97%	250mg	$288.00	2024-04-20
A2B Chem LLC	AX95882-1g	3-Bromo-2,2-dimethylpropanoyl chloride	2941-17-5	97%	1g	$382.00	2024-04-20
A2B Chem LLC	AX95882-5g	3-Bromo-2,2-dimethylpropanoyl chloride	2941-17-5	97%	5g	$1113.00	2024-04-20
A2B Chem LLC	AX95882-25g	3-Bromo-2,2-dimethylpropanoyl chloride	2941-17-5	97%	25g	$3163.00	2024-04-20
eNovation Chemicals LLC	Y1264720-250mg	3-Bromo-2,2-dimethylpropanoyl chloride	2941-17-5	97%	250mg	$430	2025-02-24
eNovation Chemicals LLC	Y1264720-5g	3-Bromo-2,2-dimethylpropanoyl chloride	2941-17-5	97%	5g	$1545	2025-02-24